Cas no 63667-40-3 (3,5-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide)

• Product name: 3,5-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide
• CAS No: 63667-40-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1655957
• PubChem ID: 12355005

3,5-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide
• SCHEMBL4330192
• Dimethyl pyridine-3,5-dicarboxylate 1-oxide
• AKOS005138163
• 63667-40-3
• dimethyl 3,5-pyridinedicarboxylate N-oxide
• DB-208502

• Inchi： InChI=1S/C9H9NO5/c1-14-8(11)6-3-7(9(12)15-2)5-10(13)4-6/h3-5H,1-2H3
• InChI Key： RDVBSSWJBKIWBY-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C[N+](=C1)[O-])C(=O)OC

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 79.54